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Compound of Interest

Compound Name: 5-Hexen-3-one

Cat. No.: B3050204

Technical Guide: Physical Properties of 5-Hexen-
3-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 5-Hexen-3-
one, specifically its boiling point and density. This document outlines the experimentally

determined values for these properties and provides detailed protocols for their measurement,
ensuring accurate and reproducible results in a laboratory setting.

Core Physical Properties

The physical characteristics of a compound are critical for its identification, purification, and
handling in research and development. 5-Hexen-3-one, a ketone with the molecular formula
CeH100, possesses the following key physical properties:

Physical Property Value
Boiling Point 124.0-124.2 °C
Density 0.84976 g/cm?3

Experimental Protocols
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Accurate determination of physical properties is fundamental to chemical analysis. The
following sections detail standard laboratory protocols for measuring the boiling point and
density of a liquid sample such as 5-Hexen-3-one.

Determination of Boiling Point (Micro-Boiling Point
Method)

This method is suitable for small sample volumes and provides a reasonably accurate
measurement of the boiling point.

Apparatus:

Small test tube (e.g., 150mm diameter)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., MelTemp apparatus, oil bath, or heating block)[1]

Pasteur pipette

Procedure:

Sample Preparation: Using a Pasteur pipette, introduce approximately 0.5 mL of the liquid
sample (5-Hexen-3-one) into the small test tube.[2]

o Capillary Insertion: Place the sealed-end capillary tube into the test tube with the open end
submerged in the liquid.

o Apparatus Setup: Secure the test tube to a thermometer, ensuring the bottom of the test tube
is level with the thermometer bulb. Immerse the assembly in a heating bath.

o Heating: Gently heat the apparatus. As the temperature rises, air trapped in the capillary
tube will be expelled, seen as a slow stream of bubbles.[2][3]

o Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the capillary tube. This indicates the liquid has reached its boiling point.[2][3]
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o Temperature Reading: Stop heating and allow the apparatus to cool slightly. The boiling point
is the temperature at which the stream of bubbles stops and the liquid begins to be drawn up
into the capillary tube.[2]

o Record: Record the temperature at this point. For accuracy, it is advisable to repeat the
measurement.

Determination of Density

The density of a liquid can be determined by accurately measuring its mass and volume.[4]
Apparatus:

« Digital balance

» Volumetric flask or a precise measuring cylinder/pipette[4][5]

o Beaker

Procedure:

Measure Mass of Empty Container: Place a clean, dry measuring cylinder on the digital
balance and tare the balance to zero.[4]

e Measure Volume of Liquid: Carefully transfer a known volume of 5-Hexen-3-one into the
measuring cylinder. Read the volume from the bottom of the meniscus at eye level to avoid
parallax error.[4]

o Measure Mass of Liquid and Container: Place the measuring cylinder containing the liquid
back on the tared balance and record the mass of the liquid.

o Calculate Density: Use the formula: Density (p) = Mass (m) / Volume (V).[4] The units will
typically be in g/mL or g/cm3.

o Repeat for Accuracy: Repeat the measurement multiple times and calculate the average to
ensure the reliability of the result.[4]

Workflow for Physical Characterization
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The following diagram illustrates the logical workflow for the physical characterization of an
unknown liquid sample, incorporating the determination of boiling point and density as key
identification steps.

Physical Characterization Workflow

Liquid Sample

Purification (e.g., Distillation)

Density Measurement Boiling Point Measurement Spectroscopic Analysis (e.g., IR, NMR)

Data Analysis and Comparison
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Caption: Workflow for the physical and chemical characterization of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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